Cas no 895639-45-9 (6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

6,7-Dimethoxy-3-(4-methoxybenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one is a structurally complex quinoline derivative characterized by multiple methoxy substituents and a benzenesulfonyl group. Its design suggests potential utility in medicinal chemistry, particularly as an intermediate for drug development, given the presence of electron-rich aromatic systems and a sulfonyl moiety, which may enhance binding affinity or metabolic stability. The compound's rigid scaffold and functional group diversity make it a candidate for further exploration in kinase inhibition or receptor modulation studies. High purity and well-defined synthetic pathways are critical for ensuring reproducibility in research applications. Its stability under standard laboratory conditions further supports its suitability for experimental use.
6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one structure
895639-45-9 structure
Product Name:6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
CAS No:895639-45-9
MF:C26H25NO7S
MW:495.544206380844
CID:6221706
PubChem ID:18560122
Update Time:2025-10-31

6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
    • F1609-0098
    • CCG-135588
    • 6,7-dimethoxy-1-[(4-methoxyphenyl)methyl]-3-(4-methoxyphenyl)sulfonylquinolin-4-one
    • 6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
    • AKOS001838507
    • 895639-45-9
    • 6,7-dimethoxy-1-(4-methoxybenzyl)-3-((4-methoxyphenyl)sulfonyl)quinolin-4(1H)-one
    • Inchi: 1S/C26H25NO7S/c1-31-18-7-5-17(6-8-18)15-27-16-25(35(29,30)20-11-9-19(32-2)10-12-20)26(28)21-13-23(33-3)24(34-4)14-22(21)27/h5-14,16H,15H2,1-4H3
    • InChI Key: KELRLKDDYTWMDB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC)(C1C(C2C=C(C(=CC=2N(C=1)CC1C=CC(=CC=1)OC)OC)OC)=O)(=O)=O

Computed Properties

  • Exact Mass: 495.13517331g/mol
  • Monoisotopic Mass: 495.13517331g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 853
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 99.8Ų

6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Pricemore >>

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Additional information on 6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 895639-45-9)

The compound 6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one, identified by its CAS No. 895639-45-9, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate structure, featuring multiple methoxy and sulfonyl functional groups, positions it as a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or signal transduction modulator, aligning with current trends in targeted cancer therapies and neurodegenerative disease research.

One of the most compelling aspects of this compound is its structural versatility. The presence of methoxybenzenesulfonyl and dihydroquinolin-4-one moieties suggests potential interactions with biological targets such as enzymes or receptors. This has led to a surge in studies investigating its structure-activity relationship (SAR), a hot topic in medicinal chemistry. Given the growing interest in small-molecule therapeutics, 895639-45-9 is often discussed in forums and publications focusing on drug design optimization and ADME properties (absorption, distribution, metabolism, and excretion).

In the context of green chemistry and sustainable synthesis, researchers are also examining eco-friendly routes to produce 6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one. Questions like "How to improve the yield of CAS 895639-45-9?" or "What catalysts are suitable for its synthesis?" are frequently searched in academic databases. These inquiries reflect the broader demand for cost-effective and scalable manufacturing processes, a priority for the pharmaceutical industry.

Another area of interest is the compound's potential role in neuroprotection. With rising global concerns about neurodegenerative disorders like Alzheimer's and Parkinson's, scientists are screening derivatives of dihydroquinolin-4-one for their ability to modulate oxidative stress or amyloid aggregation. This aligns with trending searches such as "neuroprotective small molecules 2024" or "quinoline derivatives in CNS diseases." The methoxyphenyl groups in 895639-45-9 may contribute to blood-brain barrier permeability, a critical factor in CNS drug development.

From an analytical perspective, advanced techniques like HPLC-MS and NMR spectroscopy are essential for characterizing 6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one. Laboratories often search for "CAS 895639-45-9 purity standards" or "spectral data for dihydroquinolin-4-one derivatives," underscoring the need for precise quality control in research. The compound's chromatographic behavior and stability under various pH conditions are also subjects of ongoing investigation.

In summary, CAS No. 895639-45-9 represents a multifaceted molecule with broad implications for drug discovery, sustainable chemistry, and neuropharmacology. Its unique chemical scaffold and bioactivity potential make it a focal point for interdisciplinary research, addressing both scientific challenges and societal health priorities.

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